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Compound of Interest

Compound Name: Stearamidoethy! diethylamine

Cat. No.: B101474

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stearamidoethyl diethylamine is a cationic surfactant that functions as a hair conditioning
and antistatic agent.[1][2][3][4][5] As an amidoamine, it becomes cationic in acidic formulations,
enabling it to interact with the negatively charged surface of the hair cuticle. This interaction is
central to its conditioning effects, which include improved combability, softness, and reduced
static. These application notes provide a comprehensive overview of the use of
Stearamidoethyl diethylamine in hair conditioning research, including formulation guidelines,
experimental protocols for performance evaluation, and a proposed mechanism of action.

Due to a lack of publicly available quantitative performance data for Stearamidoethyl
diethylamine, data for the closely related and extensively studied amidoamine,
Behenamidopropyl Dimethylamine (BAPDMA), is presented for illustrative purposes.[6]
Researchers can adapt the provided protocols to evaluate formulations containing
Stearamidoethyl diethylamine.

Chemical and Physical Properties

Stearamidoethyl diethylamine is the reaction product of stearic acid and N,N-
diethylethylenediamine.[7] Key properties are summarized in the table below.
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Property Value Reference
INCI Name Stearamidoethyl Diethylamine [1]

CAS Number 16889-14-8 [7]
Functions Antistatic, Hair Conditioning [1112][31[41[5]
Solubility Water Soluble [7]

Form Waxy Solid

Formulation Guidelines

Stearamidoethyl diethylamine is typically used in rinse-off hair conditioners, hair masks, and
conditioning shampoos. For optimal performance, the formulation's pH should be in the acidic
range (typically pH 3.5-5.5) to ensure the protonation of the amine group, rendering the
molecule cationic.

Parameter Recommendation
Usage Level 0.5% - 5.0% by weight
pH of Final Formulation 35-55

Add to the heated water phase of the

Processing
formulation

Quantitative Performance Data (lllustrative)

The following tables present typical performance data for an amidoamine-based hair
conditioner, using Behenamidopropyl Dimethylamine (BAPDMA) as an example.[6] These
metrics are key indicators of conditioning performance.

Table 1: Wet Combing Force Reduction[6]
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Mean Combing

% Reduction vs.

Formulation Active Matter (%)
Force (N) Control
Control (no
N 0 2.5 0%
conditioner)
Conditioner with
2.0 0.8 68%
BAPDMA
Conditioner with
1.0 60%

Cetrimonium Chloride

Table 2: Sensory Panel Evaluation (Half-Head Test)[6]

Rating on a scale of 1 (poor) to 5 (excellent).

Conditioner with BAPDMA

Conditioner with

Attribute Cetrimonium Chloride
(2.0%) (2.0%)
Wet Feel 4.5 4.0
Wet Detangling 4.8 4.2
Dry Feel 4.6 4.1
Dry Combing 4.7 4.3
Shine 4.2 4.0
Reduced Fly-away 4.5 4.0

Experimental Protocols

Protocol 1: Evaluation of Combing Force Reduction

This protocol measures the force required to comb through a standardized hair tress after

treatment with a conditioning formulation.

Materials:
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o Standard hair tresses (virgin or bleached)

o Tensile tester with a comb attachment

o Conditioner formulation with Stearamidoethyl diethylamine
o Control formulation (without conditioning agent)

o Constant temperature water bath

e Drying chamber with controlled humidity

Procedure:

» Baseline Measurement: Wet a hair tress with deionized water at 37°C. Mount the tress in the
tensile tester and record the force required to comb through it 10 times. Calculate the
average combing force.

o Treatment: Apply a standardized amount (e.g., 0.5 g) of the test conditioner to the wet tress.
Gently massage for 1 minute to ensure even distribution.

e Rinsing: Rinse the tress under running deionized water (37°C) for 1 minute.

o Post-Treatment Measurement: Mount the wet tress in the tensile tester and record the
combing force over 10 passes. Calculate the average combing force.

o Data Analysis: Calculate the percentage reduction in combing force compared to the
baseline measurement.

Protocol 2: Sensory Evaluation using Half-Head Test

This protocol uses a trained sensory panel to evaluate the performance of a conditioner on
human subjects.

Materials:
o Test conditioner with Stearamidoethyl diethylamine

e Control or benchmark conditioner
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e Human subjects with appropriate hair type

o Professional salon setup

» Standardized evaluation questionnaires

Procedure:

Panelist Training: Train a panel of 10-15 individuals to identify and rate key hair attributes
(e.g., wet feel, detangling, dry feel, shine, frizz).

e Hair Washing: Wash the subject's hair with a clarifying shampoo.

o Application: Divide the hair into two sections. Apply the test conditioner to one side and the
control/benchmark conditioner to the other.

» Evaluation (Wet Stage): Panelists evaluate and score the wet hair attributes for each side.

e Rinsing and Drying: Rinse both sides thoroughly and dry the hair using a standardized
method.

o Evaluation (Dry Stage): Panelists evaluate and score the dry hair attributes for each side.

o Data Analysis: Statistically analyze the scores to determine significant differences between
the test and control formulations.[5][8][9]

Protocol 3: Measurement of Deposition on Hair

This protocol quantifies the amount of conditioner deposited on the hair surface.
Materials:

Hair tresses

Test conditioner containing Stearamidoethyl diethylamine

Solvent for extraction (e.g., chloroform:methanol mixture)

Analytical technique for quantification (e.g., LC-MS, GC-MS)
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» Standard solutions of Stearamidoethyl diethylamine
Procedure:

o Treatment: Treat a pre-weighed hair tress with a known amount of the test conditioner as
described in Protocol 1.

o Extraction: Place the treated and rinsed hair tress in a sealed container with the extraction
solvent. Agitate for a specified period (e.g., 24 hours) to extract the deposited conditioner.

e Analysis: Analyze the solvent extract using a suitable analytical technique to determine the
concentration of Stearamidoethyl diethylamine.

o Quantification: Calculate the total amount of Stearamidoethyl diethylamine extracted from
the hair tress and express it as a concentration per unit weight of hair (e.g., pg/g of hair). An
alternative method involves analyzing the rinse water to determine the amount of substance
not deposited.[10]

Visualizations
Proposed Mechanism of Action

The conditioning effect of Stearamidoethyl diethylamine is primarily based on its electrostatic
interaction with the hair fiber.
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Caption: Proposed mechanism of Stearamidoethyl diethylamine on hair.

Experimental Workflow for Performance Evaluation

The following diagram illustrates a typical workflow for evaluating a hair conditioner formulation
containing Stearamidoethyl diethylamine.
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Caption: Workflow for hair conditioner performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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